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Compound of Interest

1,3,3-Trimethyl-2-
Compound Name:
methyleneindoline

Cat. No.: B094422

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the disposal of
1,3,3-Trimethyl-2-methyleneindoline (CAS No. 118-12-7), also known as Fischer's Base,
ensuring adherence to safety protocols and regulatory compliance.

Hazard Profile and Safety Summary

1,3,3-Trimethyl-2-methyleneindoline is classified as hazardous, necessitating careful
handling to mitigate risks. It is harmful if swallowed, causes skin irritation, and is very toxic to
aquatic life with long-lasting effects.[1][2][3][4] Personal protective equipment (PPE), including
safety goggles, chemical-impermeable gloves, and protective clothing, is mandatory when
handling this substance.[1][2] Work should be conducted in a well-ventilated area to avoid
inhalation of vapors.[1][2]

A summary of key hazard and physical property data is presented below:
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Parameter Value Source

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH4210: Very toxic to [1][5]
aquatic life with long lasting

effects

. P501: Dispose of
Precautionary Statement

) contents/container to an [1][5]

(Disposal) )
approved waste disposal plant

Signal Word Warning [11[2]
Form Liquid
Flash Point 63 °C (145.4 °F) - closed cup
Density 0.979 g/mL at 25 °C
Incompatible Materials Acids, Strong oxidizing agents [2]

Operational Protocol for Disposal

The mandated and safest method for the disposal of 1,3,3-Trimethyl-2-methyleneindoline is
through a licensed professional waste disposal service.[2][3] On-site neutralization is not
recommended due to the hazardous nature of the chemical and its potential reactions. The
following step-by-step procedure outlines the operational workflow from waste generation to
final disposal.

Step 1: Waste Collection and Storage

o Segregation: Collect waste 1,3,3-Trimethyl-2-methyleneindoline and any contaminated
materials (e.g., pipette tips, gloves, absorbent pads) in a dedicated, properly labeled, and
sealed container.

o Container Integrity: Ensure the waste container is chemically resistant, in good condition,
and kept tightly closed.
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e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical
name "1,3,3-Trimethyl-2-methyleneindoline,” and the associated hazard symbols (e.qg.,
harmful, environmental hazard).

o Storage: Store the sealed waste container in a designated, well-ventilated, and cool
secondary containment area away from incompatible materials such as acids and strong
oxidizing agents.[2]

Step 2: Accidental Spill Management In the event of a spill, immediate and appropriate action is
crucial to prevent exposure and environmental contamination.

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area and ensure
adequate ventilation.[1]

Personal Protective Equipment (PPE): Don appropriate PPE, including respiratory protection
if necessary, before attempting to clean the spill.[1]

Containment: Prevent further spread of the liquid and stop it from entering drains.[1][3]

Absorption: Use an inert absorbent material, such as vermiculite, sand, or earth, to soak up
the spilled chemical.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
hazardous waste disposal.[3]

Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the
cleaning materials as hazardous waste.

Step 3: Final Disposal Procedure

e Engage a Licensed Contractor: Contact a certified hazardous waste disposal company to
arrange for the collection and disposal of the waste. Provide them with the Safety Data
Sheet (SDS) for 1,3,3-Trimethyl-2-methyleneindoline to ensure they are fully aware of the
material's hazards.

o Regulatory Compliance: Ensure that the disposal is carried out in accordance with all
applicable local, state, and federal regulations.[1]
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o Documentation: Maintain all records of waste disposal as required by your institution and

regulatory bodies.

Disposal Workflow Visualization

The logical flow for the proper disposal of 1,3,3-Trimethyl-2-methyleneindoline is illustrated in
the diagram below. This workflow emphasizes safety, containment, and regulatory compliance

at each stage.
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Caption: Disposal workflow for 1,3,3-Trimethyl-2-methyleneindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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